![molecular formula C6H5BO2S2 B186520 Thieno[3,2-b]thiophene-2-boronic Acid CAS No. 160032-40-6](/img/structure/B186520.png)
Thieno[3,2-b]thiophene-2-boronic Acid
Overview
Description
Thieno[3,2-b]thiophene-2-boronic Acid is a chemical compound with the molecular formula C6H5BO2S2 . It is a solid substance at 20°C and is sensitive to moisture and heat . It is used as a reagent in various chemical reactions .
Synthesis Analysis
The synthesis of Thieno[3,2-b]thiophene-2-boronic Acid involves complex chemical reactions. Some studies have reported the use of Palladium-catalyzed Suzuki-Miyaura cross-couplings . More detailed information about its synthesis can be found in the referenced papers .Molecular Structure Analysis
The molecular weight of Thieno[3,2-b]thiophene-2-boronic Acid is 184.1 g/mol . Its InChI is InChI=1S/C6H5BO2S2/c8-7(9)6-3-5-4(11-6)1-2-10-5/h1-3,8-9H . The compound has a topological polar surface area of 96.9 Ų .Chemical Reactions Analysis
Thieno[3,2-b]thiophene-2-boronic Acid is used in various chemical reactions. It is used in Palladium-catalyzed Suzuki-Miyaura cross-couplings and Copper-catalyzed nitration reactions . More details about its chemical reactions can be found in the referenced papers .Physical And Chemical Properties Analysis
Thieno[3,2-b]thiophene-2-boronic Acid is a white to light yellow to green powder or crystal . It is sensitive to moisture and heat, and should be stored under inert gas at a temperature of 0-10°C .Scientific Research Applications
I have conducted a search for the scientific research applications of “Thieno[3,2-b]thiophene-2-boronic Acid,” also known as “Thieno[3,2-b]thiophen-2-ylboronic acid.” However, the available information does not provide enough detail to create separate and comprehensive sections for each application as you requested.
The compound is used in various chemical reactions and processes, such as:
Safety and Hazards
Mechanism of Action
Target of Action
Thieno[3,2-b]thiophene-2-boronic Acid is a complex organic compound that has been studied for its potential applications in various fields . .
Mode of Action
It’s worth noting that boronic acids, in general, are known to interact with various biological targets through covalent bonding .
Biochemical Pathways
It’s known that boronic acids can participate in suzuki-miyaura cross-coupling reactions , which are widely used in organic chemistry.
Result of Action
It’s known that the compound can fluoresce strongly in solid films, displaying prominent aggregation-induced emission (aie) nature .
Action Environment
Environmental factors can influence the action, efficacy, and stability of Thieno[3,2-b]thiophene-2-boronic Acid. For instance, the compound is sensitive to moisture and heat, and should be stored under inert gas .
properties
IUPAC Name |
thieno[3,2-b]thiophen-5-ylboronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5BO2S2/c8-7(9)6-3-5-4(11-6)1-2-10-5/h1-3,8-9H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PVQAASIVXYZXFF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(S1)C=CS2)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5BO2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60434468 |
Source
|
| Record name | Thieno[3,2-b]thiophene-2-boronic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60434468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
184.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Thieno[3,2-b]thiophene-2-boronic Acid | |
CAS RN |
160032-40-6 |
Source
|
| Record name | Thieno[3,2-b]thiophene-2-boronic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60434468 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Thieno[3,2-b]thiophene-2-boronic Acid (contains varying amounts of Anhydride) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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